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Compound of Interest

Compound Name: AS1975063
CAS No.: 955925-61-8
Cat. No.: B605609
Get Quote
. J

Part 1: Introduction & Compound Identity

AS1975063 is a potent, selective, and orally bioavailable agonist of GPR40 (also known as
Free Fatty Acid Receptor 1, FFAR1). Unlike sulfonylureas, which stimulate insulin secretion
independently of glucose (often leading to hypoglycemia), AS1975063 enhances insulin
secretion in a glucose-dependent manner. This characteristic makes it a critical tool in
metabolic research, particularly for Type 2 Diabetes Mellitus (T2DM).

Critical Distinction: Do not confuse AS1975063 with CP-AMPAR blockers (e.g., IEM-1460,
NASPM) often used in neuroscience. AS1975063 is a metabolic modulator targeting G-protein

coupled receptors on pancreatic

-cells.

Physicochemical Profile
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Property Specification

Sodium 2-({4-[(2',6'-dimethyl[1,1'-biphenyl]-3-
Chemical Name yl)methoxy]phenyl}methyl)-3,5-dioxo-1,2,4-
oxadiazolidin-4-ide

Target GPR40 (FFAR1) Agonist
Molecular Formula C24H21N2NaOa4
Molecular Weight 424.43 g/mol (Sodium Salt)
955925-61-8 (Check specific batch for salt/free
CAS Number )
acid status)
Appearance White to off-white solid
N DMSO (>20 mg/mL); Ethanol (Low); Water
Solubility

(Insoluble/Poor)

Part 2: Solubility & Stock Preparation Protocols
The Challenge: Lipophilicity

AS1975063 contains a lipophilic biphenyl tail essential for receptor binding but detrimental to
agueous solubility. While the sodium salt form improves stability, it does not guarantee high
solubility in neutral buffers (PBS/media). Direct dissolution in water or media will result in
precipitation.

Protocol A: Preparation of Master Stock (10 mM)

Objective: Create a stable, concentrated stock solution for long-term storage.
Reagents:
e AS1975063 (Solid)

e Anhydrous DMSO (Dimethyl Sulfoxide), sterile-filtered (Grade: Cell Culture or HPLC,
>99.9%)

Workflow:
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e Calculate: Determine the volume of DMSO required.
o Formula:
o Example: To make 10 mM stock from 5 mg of AS1975063 (MW 424.43):

o Equilibrate: Allow the vial of solid AS1975063 to reach room temperature before opening.
This prevents condensation from introducing water, which degrades the compound.

o Dissolve: Add the calculated volume of anhydrous DMSO.
» Agitate: Vortex vigorously for 30—60 seconds. The solution should be clear and colorless.

o Troubleshooting: If particles persist, warm the vial to 37°C for 2 minutes, then vortex
again. Sonicate only as a last resort (heat generation can degrade the oxadiazolidine

ring).

» Aliquot: Dispense into light-protective (amber) polypropylene tubes. Avoid glass if freezing,
as DMSO expands.

o Storage: Store aliquots at -80°C (preferred) or -20°C. Stable for 6-12 months. Avoid
repeated freeze-thaw cycles (>3 cycles).

Protocol B: Aqueous Dilution (The "Crash" Prevention)

Objective: Dilute the stock into assay media without precipitating the compound.
e Preparation: Pre-warm your culture media or buffer (e.g., KRB buffer) to 37°C.
e Intermediate Step (Optional but Recommended for High Concentrations):

o If the final concentration required is high (e.g., >10 uM), perform a 1:10 dilution in DMSO
first, or use an intermediate solvent like PEG400 if compatible with your assay.

o Final Dilution:

o Add the DMSO stock dropwise to the vortexing media.
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o Do not add media to the DMSO stock; this causes a local high-concentration "crash” of the
compound.

o Limit: Keep final DMSO concentration
for cell-based assays to avoid solvent toxicity masking the GPR40 effect.

Part 3: Visualization of Workflows
Diagram 1: Storage & Preparation Logic

This decision tree ensures the integrity of the compound from receipt to experiment.
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Dilute into Media

(Dropwise, Vortexing)

Click to download full resolution via product page

Caption: Workflow for ensuring solubility and stability of AS1975063 stocks.

Part 4: Biological Application & Mechanism
Mechanism of Action

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body-img#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

AS1975063 binds to the GPR40 receptor on pancreatic

-cells. This triggers the
signaling cascade. Unlike sulfonylureas (which close

channels directly), GPR40 signaling amplifies insulin secretion only when glucose levels are
elevated, reducing the risk of hypoglycemia.

Diagram 2: GPR40 Signaling Pathway

Hydrolysis of PIP2 @ Binds IP3R w 3

Click to download full resolution via product page

Caption: AS1975063 activates GPR40/Gq pathway, leading to IP3-mediated Calcium release
and insulin secretion.

Experimental Validation: Calcium Flux Assay

To verify the activity of your AS1975063 stock, perform a calcium flux assay using CHO cells
stably expressing human GPR40 or primary islets.

Dye Loading: Load cells with a calcium indicator (e.g., Fluo-4 AM or Fura-2) for 30—-60 min.

Baseline: Measure baseline fluorescence in KRB buffer containing low glucose (2.8 mM).

Stimulation: Inject AS1975063 (Final conc: 0.1 uM — 10 uM).

Readout: Expect a rapid, transient increase in intracellular calcium (

)

o Control: Use Linoleic Acid (endogenous ligand) as a positive control.[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body-img#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.benchchem.com/product/b605609/docs?utm_src=pdf-body#application-note-as1975063-solubility-stability-and-handling-protocols
https://www.biocrick.com/AS-2034178-BCC7996.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Negative Control: Cells lacking GPR40 should show no response.

Part 5: References

e Tanaka, H., et al. (2013). "Chronic Treatment with Novel GPR40 Agonists Improve Whole-
Body Glucose Metabolism Based on the Glucose-Dependent Insulin Secretion."[1] Journal of
Pharmacology and Experimental Therapeutics, 346(3), 443-452.[1][2]

e Tsujihata, Y., et al. (2011). "TAK-875, an orally available G protein-coupled receptor 40/free
fatty acid receptor 1 agonist, enhances glucose-dependent insulin secretion..."[3] Journal of
Pharmacology and Experimental Therapeutics, 339(1), 228-237.[3] (Contextual reference for
GPR40 mechanism).

o TargetMol. "AS1975063 Product Datasheet.” (Physicochemical data verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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